N-(5-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-[5-(5-methyl-1-phenylpyrazole-4-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]oxolane-2-carboxamide
• InChI: InChI=1S/C22H23N5O3S/c1-14-16(12-23-27(14)15-6-3-2-4-7-15)21(29)26-10-9-17-19(13-26)31-22(24-17)25-20(28)18-8-5-11-30-18/h2-4,6-7,12,18H,5,8-11,13H2,1H3,(H,24,25,28)
• InChI Key: VHGYGNRQMFBANG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CCC4=C(C3)SC(=N4)NC(=O)C5CCCO5
• Molecular Formula: C22H23N5O3S
• Molecular Weight: 437.5 g/mol
• CAS No.: 1396786-74-5

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring and a tetrahydrothiazolo ring. The pyrazole ring is a common feature in many biologically active molecules and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques like 1H and 13C NMR, Fourier transform infrared (FT-IR) spectroscopy, and single-crystal X-ray diffraction. These techniques can provide detailed information about the compound’s structure, including the arrangement of its atoms and the types of bonds between them.

Scientific Research Applications

Fungicidal Activity

Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their fungicidal activity. For instance, derivatives structurally analogous to carboxin, a systemic fungicide, have shown promising fungicidal properties against Basidiomycete species, highlighting their potential in agricultural applications to protect crops from fungal pathogens (Huppatz, 1985).

Antimicrobial Properties

Compounds derived from pyrazole and pyrazolo[1,5-a]pyrimidine scaffolds have been reported to possess significant antimicrobial activities. New derivatives synthesized for this purpose have shown effectiveness against various bacterial and fungal species, suggesting their potential use in developing new antimicrobial agents. These findings indicate the versatility of such compounds in contributing to the fight against microbial resistance (Mabkhot et al., 2016).

Synthesis of Bioactive Molecules

Research into pyrazolo[1,5-a]pyrimidine and related compounds also focuses on their use as precursors or intermediates in the synthesis of a wide range of bioactive molecules. These applications include the development of anticancer and anti-inflammatory agents, showcasing the potential of these compounds in medicinal chemistry for creating new treatments (Rahmouni et al., 2016).